
CI Vat Green 1: Application Notes for Studying
Redox Processes

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: CI Vat green 1

CAS No.: 113255-70-2

Cat. No.: B15550405

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CI Vat Green 1, also known as 16,17-dimethoxyviolanthrone, is a robust organic dye belonging

to the violanthrone class.[1] While extensively utilized in the textile industry for its vibrant color

and high fastness, its inherent redox-active properties present a compelling opportunity for its

application as a redox probe in various research settings. The core principle of its function lies

in the reversible reduction of its quinone moieties to a phenolic leuco form, a transformation

accompanied by a distinct and observable color change. This document provides detailed

application notes and protocols for the characterization and utilization of CI Vat Green 1 as a

redox indicator for studying redox processes in chemical and biological systems.

The oxidized form of CI Vat Green 1 is a dark green solid, insoluble in water but soluble in

some organic solvents like DMSO and hot 1,2,3,4-tetrahydronaphthalene.[2][3][4] Upon

reduction in an alkaline medium, it transforms into its water-soluble leuco form, which exhibits a

blue color. In acidic conditions, the leuco form is reported to be brilliant red.[4] This reversible

color change forms the basis of its utility as a redox probe.
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Physicochemical Properties and Data Presentation
While specific quantitative data for CI Vat Green 1 as a dedicated redox probe are not

extensively published, the following table summarizes its known physicochemical properties.

Researchers should experimentally determine the precise redox potential and molar

absorptivity in their specific experimental system.

Property Value/Description Reference

Chemical Name 16,17-dimethoxyviolanthrone [1]

Synonyms
CI 59825, Jade Green Base,

Indanthren Brilliant Green B
[1]

CAS Number 128-58-5 [3]

Molecular Formula C₃₆H₂₀O₄ [3]

Molecular Weight 516.55 g/mol [3]

Appearance (Oxidized) Dark green solid powder [1]

Appearance (Reduced, Leuco)
Blue in alkaline solution;

Brilliant red in acidic solution.
[4]

Solubility (Oxidized)

Insoluble in water and ethanol.

Soluble in DMSO. Slightly

soluble in hot acetone,

pyridine, and nitrobenzene.

Soluble in hot 1,2,3,4-

tetrahydronaphthalene.

[2][3][4]

Solubility (Reduced, Leuco)
The sodium salt of the leuco

form is water-soluble.

Experimental Protocols
Due to the lack of standardized protocols for CI Vat Green 1 as a research probe, the following

sections provide detailed methodologies for its characterization and application.
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Protocol 1: Determination of Redox Potential by Cyclic
Voltammetry
This protocol describes the determination of the formal reduction potential (E°') of CI Vat Green
1.

Materials and Equipment:

CI Vat Green 1

Anhydrous, deoxygenated solvent (e.g., Dimethylformamide or Acetonitrile)

Supporting electrolyte (e.g., 0.1 M Tetrabutylammonium hexafluorophosphate)

Potentiostat with a three-electrode setup (Working electrode: Glassy carbon; Reference

electrode: Ag/AgCl; Counter electrode: Platinum wire)

Inert gas (Argon or Nitrogen) for deaeration

Procedure:

Prepare a stock solution of CI Vat Green 1 (e.g., 1 mM) in the chosen anhydrous solvent.

Prepare the electrolyte solution by dissolving the supporting electrolyte in the solvent.

Deaerate the electrolyte solution by bubbling with an inert gas for at least 15-20 minutes.

Assemble the three-electrode cell with the deaerated electrolyte solution.

Record a background cyclic voltammogram of the electrolyte solution.

Add a known volume of the CI Vat Green 1 stock solution to the electrochemical cell to

achieve the desired concentration (e.g., 0.1 mM).

Deaerate the solution again for a few minutes.

Record the cyclic voltammogram by scanning the potential from an initial value where no

reaction occurs to a potential sufficiently negative to induce reduction, and then reversing the
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scan.

Identify the anodic and cathodic peak potentials (Epa and Epc).

The formal reduction potential (E°') can be estimated as the midpoint of the peak potentials:

E°' = (Epa + Epc) / 2.

Data Analysis: The reversibility of the redox process should be assessed by analyzing the peak

separation (ΔEp = Epa - Epc), which should be close to 59/n mV for a reversible n-electron

process at room temperature.

Protocol 2: Spectrophotometric Characterization and
Determination of Molar Absorptivity
This protocol outlines the procedure to determine the molar absorptivity (ε) of the oxidized and

reduced forms of CI Vat Green 1.

Materials and Equipment:

CI Vat Green 1

Appropriate solvent (e.g., DMSO for the oxidized form, aqueous buffer for the leuco form)

Reducing agent (e.g., Sodium dithionite)

Oxidizing agent (e.g., Hydrogen peroxide or air)

UV-Vis Spectrophotometer

Cuvettes with a known path length (e.g., 1 cm)

Procedure for Oxidized Form:

Prepare a series of standard solutions of CI Vat Green 1 in the chosen solvent with known

concentrations.

Record the absorbance spectrum for each solution over a relevant wavelength range (e.g.,

400-800 nm).
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Identify the wavelength of maximum absorbance (λmax).

Plot a calibration curve of absorbance at λmax versus concentration.

The slope of the linear portion of the curve will be equal to the molar absorptivity (ε)

multiplied by the path length (b). Calculate ε using the formula: ε = slope / b.

Procedure for Reduced (Leuco) Form:

Prepare a solution of CI Vat Green 1 in an appropriate deoxygenated alkaline buffer.

Add a stoichiometric excess of a reducing agent (e.g., sodium dithionite) to completely

reduce the dye to its leuco form. The color change to blue should be evident.

Immediately record the absorbance spectrum of the reduced form and identify its λmax.

To determine the molar absorptivity of the leuco form, a known concentration of the oxidized

dye can be reduced in the cuvette, and assuming 100% conversion, the absorbance of the

leuco form can be used to calculate its ε. Alternatively, spectroelectrochemical methods can

be employed for a more precise determination.

Protocol 3: Application in Monitoring a Redox Reaction -
Example with an Antioxidant Assay
This protocol provides a general framework for using CI Vat Green 1 to assess the reducing

capacity of an antioxidant.

Materials and Equipment:

CI Vat Green 1 stock solution

Antioxidant standard (e.g., Ascorbic acid, Trolox)

Sample with unknown antioxidant capacity

A system to generate the oxidized form of the dye (if starting from the leuco form) or a mild

oxidant to set the initial absorbance.
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UV-Vis Spectrophotometer or plate reader

Procedure:

Prepare a working solution of the oxidized CI Vat Green 1 in a suitable buffer. The

concentration should be adjusted to give an initial absorbance in the linear range of the

spectrophotometer at its λmax.

Add a known volume of the antioxidant standard or the sample to the dye solution.

Monitor the decrease in absorbance at the λmax of the oxidized form over time, which

corresponds to the reduction of the dye by the antioxidant.

The rate of decolorization or the total change in absorbance can be correlated with the

antioxidant capacity of the sample.

A calibration curve can be generated using different concentrations of the antioxidant

standard.

Visualizations
Redox State and Color Change of CI Vat Green 1
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CI Vat Green 1 Redox Cycle
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Caption: Redox cycle of CI Vat Green 1.

Experimental Workflow for Characterization
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Workflow for CI Vat Green 1 Characterization

Electrochemical Characterization Spectrophotometric Characterization

Cyclic Voltammetry

Determine Redox Potential (E°')

Prepare Oxidized Form Standards

Measure Absorbance Spectra (Ox)

Plot Calibration Curve (Ox)

Calculate Molar Absorptivity (ε_ox)

Prepare Reduced (Leuco) Form

Measure Absorbance Spectrum (Red)

Calculate Molar Absorptivity (ε_red)

Click to download full resolution via product page

Caption: Characterization workflow.

Signaling Pathway for Antioxidant Detection
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Antioxidant Detection Mechanism

Antioxidant
(e.g., Ascorbic Acid)
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Caption: Antioxidant detection pathway.

Conclusion
CI Vat Green 1 possesses the fundamental characteristics of a redox indicator, namely a

distinct color change associated with a reversible redox reaction. While its application in a

research context is not yet well-documented with quantitative data, the protocols outlined in

these application notes provide a comprehensive guide for researchers to characterize its key

redox properties and subsequently employ it as a valuable probe for studying a wide range of

redox processes. Its solubility in organic solvents and the water solubility of its reduced form

offer flexibility in designing experimental systems for both chemical and potentially biological
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applications. Further research into the spectroelectrochemical properties of CI Vat Green 1 will

undoubtedly enhance its utility as a readily available and effective redox probe.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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